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Recoflavone Biological Profile

The following table summarizes the key information on Recoflavone's mechanism and effects from available

research data [1].

Property Description

IUPAC Name (2S)-7-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-5-methoxy-2,3-

dihydrochromen-4-one [1]

Synonyms DA-6034 free acid [1]

Molecular Formula C₂₀H₁₈O₈ [1]

Mechanism of Action Inhibits the NF-κB pathway; induces intracellular calcium ([Ca²⁺]i) increase in

epithelial cells [1].

Documented
Activities

Anti-inflammatory, anti-tumor, protection of gastric and intestinal mucosa,

promotion of secretion in ocular surface and salivary glands [1].

Primary Experimental
Support

Preclinical models (in vitro & in vivo); direct COX enzyme inhibition data not

reported [1].
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Established Protocols for COX Inhibition

While direct data for Recoflavone is lacking, the following established methodologies are used to evaluate

COX inhibition and related anti-inflammatory effects of compounds like flavonoids.

In Vitro COX Enzyme Inhibition Assay

This protocol measures a compound's ability to directly inhibit COX-1 and COX-2 enzymes [2].

1. Enzyme Source: Use commercial recombinant human COX-1 and COX-2 enzymes or human
whole blood ex vivo assays [3] [2].

2. Reaction Setup: Incubate the enzyme with the test compound (e.g., Recoflavone) and
arachidonic acid substrate [2].

3. Prostaglandin Measurement: Quantify the production of prostaglandins (e.g., PGE₂), which is
catalyzed by COX enzymes. This is typically done using an enzyme immunoassay (EIA) [3] [2].

4. Data Analysis: Calculate the IC₅₀ values (concentration that inhibits 50% of enzyme activity) for
both COX-1 and COX-2. The COX-2/COX-1 selectivity ratio is then determined to evaluate

selectivity [3].

This experimental workflow can be visualized as follows:
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In Vivo Anti-inflammatory and Efficacy Models

These models assess the functional anti-inflammatory and protective effects of a compound in a complex

living system [1].

Small Intestinal Injury Model:
Animals: Sprague-Dawley rats (6 weeks old).

Induction: Injury is induced by administering Indomethacin [1].
Treatment: The test compound (e.g., Recoflavone at 30 mg/kg) is given orally [1].

Evaluation: Assess intestinal permeability, inflammation scores, and hemorrhagic lesions [1].
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Colitis-Associated Cancer Model:
Animals: C57BL/6 mice.
Induction: Cancer is initiated with AOM/DSS treatment [1].

Treatment: Oral administration of the test compound (e.g., 30 mg/kg Recoflavone, twice daily)
[1].

Evaluation: Analyze colon tumor number, weight loss, colon shortening, and molecular
markers like COX-2 and phospho-IKKα expression [1].

Research Implications and Next Steps

The available evidence suggests Recoflavone's anti-inflammatory effects are mediated through NF-κB

pathway inhibition rather than direct COX enzyme blockade [1]. However, NF-κB is a key upstream

regulator of COX-2 expression; thus, Recoflavone may indirectly reduce COX-2 levels in specific

inflammatory contexts [4].

To fully characterize its activity, you could:

Conduct the in vitro COX enzyme inhibition assays described above to obtain missing IC₅₀ data.
Perform gene and protein expression analysis (Western blot, RT-PCR) in relevant cell lines and

tissue samples from in vivo studies to confirm the downregulation of COX-2 expression as part of its
mechanism [1] [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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